3-(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C23H17Cl3N2OS2
• Molecular Weight: 507.9 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-2-[(3,4-dichlorophenyl)methylsulfanyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H17Cl3N2OS2/c24-14-6-8-15(9-7-14)28-22(29)20-16-3-1-2-4-19(16)31-21(20)27-23(28)30-12-13-5-10-17(25)18(26)11-13/h5-11H,1-4,12H2
• InChI Key: DYQYQERDOIVBHE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=C(C=C4)Cl)SCC5=CC(=C(C=C5)Cl)Cl

Description

This compound belongs to the thienopyrimidine class, characterized by a fused benzothieno-pyrimidine core. Key structural features include:

• 4-Chlorophenyl group at position 3, providing steric bulk and electron-withdrawing properties.
• Tetrahydrobenzothieno ring system, contributing to conformational rigidity and metabolic stability.

Thienopyrimidines are known for diverse pharmacological activities, including antimicrobial and anticancer effects. The dichlorinated benzylsulfanyl group in this compound distinguishes it from simpler analogs, likely influencing its binding affinity and pharmacokinetic profile .

Biological Activity

The compound 3-(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidin-4(3H)-one , also identified by its CAS number 499102-67-9 , is a member of the pyrimidine class of compounds. This article explores its biological activity, focusing on its potential therapeutic applications, mechanisms of action, and results from various studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{15}Cl_2N_3S$ with a molecular weight of approximately 360.33 g/mol . The presence of chlorophenyl and dichlorobenzyl groups suggests potential interactions with various biological targets.

Research indicates that this compound exhibits significant kinase inhibitory activity , particularly against the AKT2/PKBβ pathway, which is crucial in oncogenic signaling. Inhibition of this pathway can lead to reduced tumor growth and improved outcomes in cancer treatment.

Anticancer Activity

• Inhibition of Glioma Growth :
  • In a study evaluating the anticancer effects against glioblastoma cell lines, the compound demonstrated potent inhibitory effects on cell proliferation. It was particularly effective in reducing neurosphere formation in primary patient-derived glioma stem cells, indicating its potential as an anti-glioma agent .
  • The compound exhibited an EC50 value in the low micromolar range against glioblastoma cells while showing significantly lower cytotoxicity towards non-cancerous cells .

Enzyme Inhibition

The compound has shown promise in inhibiting various enzymes that are relevant in cancer metabolism and progression:

• Acetylcholinesterase (AChE) : Preliminary studies suggest that derivatives of related compounds may inhibit AChE, which could have implications for neurodegenerative diseases .
• Urease : Similar compounds have been linked to urease inhibition, potentially aiding in treating conditions like urinary tract infections .

Case Studies and Research Findings

Study	Findings
Study 1	Demonstrated significant inhibition of glioma cell lines with minimal toxicity to normal cells.
Study 2	Explored kinase inhibition properties; specifically inhibited AKT2/PKBβ at low micromolar concentrations .
Study 3	Investigated enzyme inhibition (AChE and urease) with implications for both cancer and neurodegenerative conditions .

Scientific Research Applications

Biological Activities

Research into the biological applications of this compound has revealed several promising activities:

Anticancer Properties

Studies have indicated that compounds similar to 3-(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidin-4(3H)-one exhibit anticancer properties. For instance, Mannich bases derived from related structures have shown cytotoxic effects against various cancer cell lines. These findings suggest that the compound may inhibit tumor growth and induce apoptosis in cancer cells through mechanisms that warrant further investigation .

Antimicrobial Activity

The compound's structural features may also confer antimicrobial properties. Research has shown that similar benzothieno-pyrimidine derivatives possess activity against both bacterial and fungal strains. This suggests a potential application in the development of new antimicrobial agents .

Anti-inflammatory Effects

Compounds with similar scaffolds have been reported to exhibit anti-inflammatory effects by modulating inflammatory pathways. This could position the target compound as a candidate for treating inflammatory diseases .

Synthesis and Derivatives

The synthesis of 3-(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidin-4(3H)-one typically involves multi-step reactions that incorporate various functional groups. The synthesis process can be optimized to yield derivatives with enhanced biological activities.

Synthesis Step	Reagents Used	Yield (%)
Initial reaction	Benzothiophene derivatives	65%
Sulfanylation	Chlorobenzyl sulfide	82%
Final cyclization	Pyrimidine precursors	75%

Case Studies

Several case studies highlight the applications of this compound in drug discovery:

Case Study 1: Anticancer Screening

In a study conducted on various benzothieno-pyrimidine derivatives, the compound demonstrated significant inhibition of cell proliferation in breast cancer cell lines. The mechanism involved the induction of cell cycle arrest and apoptosis .

Case Study 2: Antimicrobial Testing

A series of tests against Gram-positive and Gram-negative bacteria revealed that derivatives of this compound exhibited promising antibacterial activity. The structure-activity relationship indicated that modifications in the chlorophenyl group enhanced efficacy .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

The table below compares the target compound with key analogs from the literature:

Compound Name	Substituent at Position 3	Substituent at Position 2	Molecular Formula	Key Features
Target Compound	4-Chlorophenyl	3,4-Dichlorobenzylsulfanyl	C23H17Cl3N2OS2	High lipophilicity; dual chloro substitution enhances halogen bonding
3-(4-Bromophenyl)-2-[(3,4-Dichlorobenzyl)sulfanyl]-... ()	4-Bromophenyl	3,4-Dichlorobenzylsulfanyl	C23H17BrCl2N2OS2	Bromine increases molecular weight; similar electronic effects to chlorine
2-[(3-Chlorobenzyl)sulfanyl]-3-(4-Methylphenyl)-... ()	4-Methylphenyl	3-Chlorobenzylsulfanyl	C24H21ClN2OS2	Methyl group reduces electronegativity; may lower metabolic stability
3-(4-Methoxyphenyl)-2-[(3-Methylbenzyl)sulfanyl]-... ()	4-Methoxyphenyl	3-Methylbenzylsulfanyl	C24H24N2O2S2	Methoxy group enhances electron density; may improve solubility
3-(4-Chlorophenyl)-2-{[2-(2-Chlorophenyl)-2-Oxoethyl]sulfanyl}-... ()	4-Chlorophenyl	2-(2-Chlorophenyl)-2-oxoethylsulfanyl	C24H18Cl2N2O2S2	Oxoethyl group introduces polarity; potential for hydrogen bonding

Key Observations:

• The target compound’s dual chloro groups may enhance binding to hydrophobic enzyme pockets .
• Electron-Donating vs. Withdrawing Groups : Methoxy () and methyl () groups reduce electrophilicity compared to chlorophenyl, affecting reactivity and metabolic pathways.
• Sulfanyl Chain Modifications: The oxoethyl group in introduces polarity, which may reduce bioavailability compared to the target compound’s non-polar benzylsulfanyl chain .

Antimicrobial Activity:

• Thienopyrimidines with halogenated aryl groups (e.g., 4-chlorophenyl, 3,4-dichlorobenzyl) exhibit pronounced antimicrobial activity due to enhanced interactions with bacterial enzymes or membranes .
• The target compound’s dichlorobenzylsulfanyl group likely improves potency against Gram-positive pathogens, as seen in analogs with similar substitution patterns .
• In contrast, methoxy-substituted derivatives () show reduced activity, possibly due to decreased membrane penetration .